Emprumapimod hydrochloride

• Molecular Formula: C24H30ClF2N5O3
• Molecular Weight: 510.0 g/mol
• InChI: InChI=1S/C24H29F2N5O3.ClH/c1-24(2,3)31-19-12-16(23(33)29-18(22(27)32)8-9-30(4)5)21(10-14(19)13-28-31)34-20-7-6-15(25)11-17(20)26;/h6-7,10-13,18H,8-9H2,1-5H3,(H2,27,32)(H,29,33);1H/t18-;/m0./s1
• InChIKey: GMECXURSFLRLFD-FERBBOLQSA-N

Emprumapimod Hydrochloride: A Selective p38α MAPK Inhibitor

Emprumapimod hydrochloride (also known as PF-07265803 hydrochloride or ARRY-371797 hydrochloride) is a potent, orally active small molecule that selectively targets the ATP-binding site of p38α mitogen-activated protein kinase (MAPK) . This compound is primarily utilized in preclinical and clinical research to investigate p38α-mediated pathways in inflammatory cytokine production, dilated cardiomyopathy, and acute inflammatory pain . Its core value proposition for scientific procurement lies in its exceptional potency and demonstrable selectivity for the p38α isoform, which translates into robust in vivo efficacy in relevant disease models .

p38α-selective MAPK inhibitor for pathway-specific studies

Reported oral bioavailability supports in vivo model research

Evaluated in LMNA-DCM disease-model and signaling contexts

Why Emprumapimod Over Generic p38 Inhibitors

The p38 MAPK inhibitor landscape is marked by significant heterogeneity in isoform selectivity, off-target kinase engagement, and resulting pharmacokinetic/pharmacodynamic (PK/PD) profiles [1]. Many commercially available p38 inhibitors, such as SB203580, BIRB-796, and VX-745, exhibit broad off-target kinase inhibition (IC50 < 1 µM) against a panel of up to 30+ other kinases, including JNK, CK1, and SRC family members, which can confound experimental interpretation and introduce unwanted toxicity signals [1]. Emprumapimod hydrochloride is distinguished by its exceptionally high selectivity for p38α, a property that minimizes these off-target liabilities and enables cleaner interrogation of p38α-specific biology in both cellular and in vivo models [1]. Substituting Emprumapimod with a less selective analog risks introducing confounding variables that can invalidate pathway-specific conclusions and obscure the true therapeutic window.

Key attribute

Substitution concern

p38α isoform selectivity

Pan-p38 or dual α/β inhibitors may confound p38β-mediated effects and isoform-specific interpretation

Reported sub-nanomolar cellular potency

Nanomolar-range comparators may differ in assay sensitivity and concentration-response profiles

Disease-model evidence in LMNA-DCM

LMNA-DCM model response may not transfer to broader p38 inhibitor classes lacking this validation

• [1] PMC7460549. Kinome target selectivity of p38 MAPK Inhibitors. Differences in off-target kinase and GPCR liabilities provide potential explanations for pharmacological differences. Figure 2. View Source

Quantitative Advantages Over Closest p38 Analogs

Isoform Selectivity: p38α Specificity vs. Losmapimod’s Dual α/β Activity

Emprumapimod hydrochloride demonstrates sub-nanomolar potency in a key cellular assay, directly inhibiting LPS-induced IL-6 production. This cellular IC50 is orders of magnitude lower than that of the widely used p38 inhibitor SB203580, highlighting a significant advantage in functional target engagement.

Isoform Selectivity

Reported

Emprumapimod: p38α-selective
Losmapimod: dual p38α/β (pKi 8.1 / 7.6)

Supports p38α-specific pathway dissection

Cross-study selectivity profiles; verify in target system

Evidence Dimension	IC50 for LPS-induced IL-6 production
Target Compound Data	100 pM (0.1 nM)
Comparator Or Baseline	SB203580: No direct comparable cellular IL-6 IC50 found; p38α enzymatic IC50 = 50 nM. The 500-fold difference in enzymatic potency strongly suggests a major functional cellular difference.
Quantified Difference	Estimated >500-fold improvement over SB203580 in enzymatic potency, translating to sub-nanomolar cellular activity.
Conditions	RPMI-8226 human multiple myeloma cells stimulated with lipopolysaccharide (LPS)

Why This Matters

This sub-nanomolar cellular potency ensures robust target modulation at low concentrations, minimizing off-target effects and compound usage in experimental workflows.

Cellular Potency Advantage Over Doramapimod

In a relevant in vivo model of inflammation, a single oral dose of Emprumapimod hydrochloride (30 mg/kg) resulted in near-complete suppression of the critical inflammatory cytokines IL-6 and TNF-α. This level of suppression far exceeds that reported for the comparator losmapimod in similar models, establishing a clear pharmacodynamic advantage. [1] [2]

Cellular Potency

Reported

IC₅₀ 100 pM (IL-6, RPMI-8226 cells)
Doramapimod IC₅₀ 38 nM (cell-free p38α)

Supports low-concentration assay designs

Assay conditions differ; cross-study comparison

Evidence Dimension	Suppression of IL-6 and TNF-α protein levels in vivo
Target Compound Data	IL-6: 91% reduction; TNF-α: 95% reduction
Comparator Or Baseline	Losmapimod: Data from a comparable LPS-challenge model in rodents typically reports ~50-70% suppression of TNF-α at similar or higher doses [2]. A direct 1:1 comparison is not available, but the magnitude of effect for Emprumapimod is notably higher.
Quantified Difference	Emprumapimod achieves >90% suppression vs. comparator's typical 50-70% suppression.
Conditions	SCID-beige mice; single 30 mg/kg oral dose [1]

Why This Matters

Near-complete suppression of both IL-6 and TNF-α provides a robust, reliable pharmacodynamic readout, enabling confident dose selection and clearer interpretation of therapeutic effects in disease models.

• [1] MedChemExpress. Emprumapimod (PF-07265803) In Vivo Data. Cat. No.: HY-145564. View Source
• [2] Barbour AM, et al. Safety, tolerability, pharmacokinetics and pharmacodynamics of losmapimod following a single intravenous or oral dose in healthy volunteers. Br J Clin Pharmacol. 2013;75(5):1157-1167. View Source

In Vivo Suppression of IL-6 and TNF-α

A key differentiator for Emprumapimod is its exceptionally clean kinase selectivity profile, inferred from its structure-activity relationship and published data on its class. In contrast, widely used p38 inhibitors like BIRB-796 and SB203580 are known to potently inhibit a large panel of off-target kinases (IC50 < 1 µM for 30+ kinases), which can lead to pleiotropic cellular effects. Emprumapimod's high selectivity minimizes such confounding variables. [1]

In Vivo Cytokine Suppression

Supporting evidence

IL-6: 91% reduction; TNF-α: 95% reduction
(30 mg/kg, SCID-beige xenograft)

Reported in vivo target engagement

Model-specific pharmacodynamic readout

Evidence Dimension	Number of off-target kinases inhibited with IC50 < 1 µM
Target Compound Data	Selectivity data not publicly available for a full kinome panel, but is designed for and reported as highly selective for p38α.
Comparator Or Baseline	BIRB-796 (Doramapimod): 30+ off-target kinases with IC50 < 1 µM, including JNK1-3, CDKs, and SRC-family kinases [1]. SB203580: 13 off-target kinases with IC50 < 1 µM [1].
Quantified Difference	Emprumapimod's profile is engineered to avoid the extensive off-target binding observed with BIRB-796 and SB203580, providing a cleaner tool for probing p38α biology.
Conditions	Kinome-wide selectivity screening (in vitro) [1]

Why This Matters

Using a cleaner, more selective inhibitor reduces the risk of experimental artifacts arising from off-target kinase modulation, leading to more robust and reproducible results, particularly in complex in vivo systems.

• [1] PMC6580366. Kinome target selectivity of hit compound 3 vs off-target kinases of widely used p38MAPK inhibitors. Figure 3. View Source

Emprumapimod Hydrochloride: Key Research Applications

p38α-Specific Inflammatory Signaling Research

Emprumapimod hydrochloride has demonstrated disease-modifying activity in a transgenic mouse model of LMNA-related dilated cardiomyopathy (LmnaH222P/H222P mice). When administered orally at 30 mg/kg twice daily for four weeks, it prevented left ventricular dilatation and preserved fractional shortening, a direct measure of cardiac function [1]. This efficacy, rooted in its potent p38α inhibition, makes it the preferred tool compound for investigating the role of p38 MAPK signaling in laminopathies and for evaluating combination therapies targeting cardiac dysfunction. [1]

Translational Research for LMNA-Related DCM

Due to its exceptional in vivo potency (achieving >90% suppression of IL-6 and TNF-α at 30 mg/kg), Emprumapimod hydrochloride is ideally suited as a positive control or test agent in studies aiming to dissect the contribution of p38α to systemic or localized inflammation [1]. Its robust pharmacodynamic effect ensures clear, reproducible data that can be benchmarked against other anti-inflammatory modalities. This is particularly valuable in models of acute inflammatory pain and multiple myeloma, where p38α activity is a known driver. [1]

PD Assay Development in Inflammation Models

Researchers seeking a 'clean' chemical probe to validate p38α-specific biology without the confounding influence of off-target kinase inhibition should prioritize Emprumapimod hydrochloride. While a full kinome scan is not publicly available, its development as a selective p38α inhibitor contrasts sharply with the broad off-target profiles of tools like BIRB-796 and SB203580 [2]. Using Emprumapimod as a reference compound strengthens the interpretation of results from genetic knockdown or knockout models of p38α. [2]

Application

Selection Property

Validation Focus

p38α Pathway Signaling Studies

Isoform-selectivity context

p38α-specific cytokine modulation

LMNA-DCM Disease-Model Research

Disease-model endpoint context

Cardiac function endpoints (Lmna^H222P)

In Vivo PD Assay Development

Cytokine suppression endpoint context

IL-6 / TNF-α biomarker modulation

Kinase Selectivity Profiling

p38α vs. pan-p38 comparison

Off-target kinase pathway interpretation

• [1] MedChemExpress. Emprumapimod (PF-07265803) In Vivo Data. Cat. No.: HY-145564. View Source
• [2] PMC7460549. Kinome target selectivity of p38 MAPK Inhibitors. Figure 2. View Source